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Compound of Interest

Compound Name: GSK345931A

Cat. No.: B1672382 Get Quote

This document provides immediate, essential safety and logistical information for the proper

handling and disposal of GSK345931A, a potent EP(1) receptor antagonist used in preclinical

inflammatory pain models.[1][2] The following procedures are based on general laboratory

safety protocols and should be supplemented by institution-specific guidelines and a thorough

risk assessment conducted by qualified personnel.

Disclaimer: A specific Safety Data Sheet (SDS) for GSK345931A was not publicly available at

the time of this writing. Therefore, this guidance is based on general principles of chemical

safety. All laboratory personnel must consult their institution's Environmental Health and Safety

(EHS) department for specific disposal protocols and adhere to all local, state, and federal

regulations.

Chemical and Physical Properties
While detailed toxicological data is not available, the known properties of GSK345931A are

summarized below. This information is crucial for safe handling and for the correct completion

of waste disposal documentation.
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Property Value

Chemical Name

2-Pyridinecarboxylic acid, 6-(5'-chloro-2'-(2-

methylpropoxy)(1,1'-biphenyl)-2-yl)-, sodium

salt[1][3]

CAS Number 869499-38-7 (Salt)[1][3]

Molecular Formula C22H19ClNNaO3[1][3]

Molecular Weight 403.83 g/mol [1]

Appearance Not specified, likely a solid

Storage
Short term (days to weeks): 0 - 4 °C. Long term

(months to years): -20 °C.[1]

Standard Laboratory Handling Procedures
Due to the lack of specific hazard information, GSK345931A should be handled with caution as

a potentially hazardous substance. Adherence to standard laboratory practices is mandatory.

Personal Protective Equipment (PPE):

Wear a standard laboratory coat, safety glasses with side shields or goggles, and nitrile

gloves.

Change gloves immediately if contaminated.

Wash hands thoroughly after handling the compound.[4][5]

Engineering Controls:

Handle GSK345931A in a well-ventilated area. For procedures that may generate dust or

aerosols, such as weighing or preparing solutions, use a chemical fume hood.

General Practices:

Avoid direct contact with skin and eyes.
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Do not eat, drink, or smoke in the laboratory.[6]

Minimize the creation of dust and aerosols.

Keep containers tightly closed when not in use.

Step-by-Step Disposal Protocol
The disposal of GSK345931A and its associated waste must be managed through your

institution's chemical waste program. Do not dispose of this chemical down the drain or in

regular trash.[7]

Experimental Protocol for Waste Segregation and Disposal:

Identify Waste Streams: Segregate waste into the following categories:

Solid Waste: Unused or expired GSK345931A, contaminated PPE (gloves, weigh boats,

wipes), and any other solid materials that have come into contact with the chemical.

Liquid Waste: Solutions containing GSK345931A and solvent rinses of contaminated

glassware.

Sharps Waste: Contaminated needles, syringes, or other sharp objects.

Package Waste Appropriately:

Solid Waste: Collect in a designated, leak-proof container with a secure lid. The container

should be clearly labeled as "Hazardous Chemical Waste."

Liquid Waste: Collect in a compatible, non-reactive, and sealable waste container (e.g., a

high-density polyethylene bottle). Do not mix incompatible waste streams. The container

must be labeled with a "Hazardous Chemical Waste" tag.

Sharps Waste: Place in a designated, puncture-proof sharps container.

Label Waste Containers:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.labmanager.com/science-lab-safety-rules-guidelines-5727
https://www.benchchem.com/product/b1672382?utm_src=pdf-body
https://nems.nih.gov/Documents/NIH_Drain_Discharge_Guide.pdf
https://www.benchchem.com/product/b1672382?utm_src=pdf-body
https://www.benchchem.com/product/b1672382?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672382?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Attach a completed chemical waste tag to each container as soon as waste is first added.

[8]

Clearly write the full chemical name: "GSK345931A" and its CAS number: "869499-38-7."

List all components of any mixtures, including solvents and their approximate

percentages.

Ensure the container is dated at the start of waste accumulation.[8]

Store Waste Securely:

Store waste containers in a designated, secondary containment area within the laboratory.

Ensure the storage area is away from general traffic and incompatible materials.

Arrange for Pickup:

Once the waste container is full or ready for disposal, contact your institution's EHS

department to schedule a waste pickup.

Follow all institutional procedures for waste collection requests.

Visualizing the Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of GSK345931A.
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GSK345931A Disposal Workflow

In-Lab Procedures

Institutional Disposal

Start: GSK345931A Waste Generation

Segregate Waste Streams
(Solid, Liquid, Sharps)

Package in Designated
Waste Containers

Label Container with
Chemical Name, CAS#, and Date

Store Securely in Lab's
Satellite Accumulation Area

Contact EHS for
Waste Pickup

Container Full or
Ready for Disposal

EHS Collects and
Transports Waste

Proper Disposal by
Licensed Facility

End: Safe & Compliant Disposal

Click to download full resolution via product page

Caption: Workflow for the safe segregation, labeling, and disposal of GSK345931A waste.
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By following these procedures, researchers can ensure the safe handling and compliant

disposal of GSK345931A, protecting themselves, their colleagues, and the environment.

Always prioritize safety and consult with your institution's safety professionals for guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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